Cas no 824959-17-3 (L-Glutamic acid, L-lysyl-L-arginyl-L-histidyl-L-phenylalanyl-L-phenylalanyl-)

• Product name: L-Glutamic acid, L-lysyl-L-arginyl-L-histidyl-L-phenylalanyl-L-phenylalanyl-
• CAS No: 824959-17-3
• MF: C₄₁H₅₈N₁₂O₉
• MW: 862.974220000001
• CID: 689831
• PubChem ID: 71418323

L-Glutamic acid, L-lysyl-L-arginyl-L-histidyl-L-phenylalanyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-lysyl-L-arginyl-L-histidyl-L-phenylalanyl-L-phenylalanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl
• 824959-17-3
• L-Lysyl-N~5~-(diaminomethylidene)-L-ornithyl-L-histidyl-L-phenylalanyl-L-phenylalanyl-L-glutamic acid
• DTXSID50837641

• Inchi： InChI=1S/C41H58N12O9/c42-18-8-7-14-28(43)35(56)49-29(15-9-19-47-41(44)45)36(57)53-33(22-27-23-46-24-48-27)39(60)52-32(21-26-12-5-2-6-13-26)38(59)51-31(20-25-10-3-1-4-11-25)37(58)50-30(40(61)62)16-17-34(54)55/h1-6,10-13,23-24,28-33H,7-9,14-22,42-43H2,(H,46,48)(H,49,56)(H,50,58)(H,51,59)(H,52,60)(H,53,57)(H,54,55)(H,61,62)(H4,44,45,47)/t28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： ZZJABMKNZWCHLF-FSJACQRISA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CC3=CN=CN3)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCCCN)N

Computed Properties

• Exact Mass: 862.44497147g/mol
• Monoisotopic Mass: 862.44497147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 62
• Rotatable Bond Count: 28
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 365Ų